The structural, elastic, electronic, magnetic, and thermodynamic properties of the all-Heusler Pd2CrGe alloy are investigated using the full-potential linearized augmented plane wave method based on density functional theory. The results show that the Pd2CrGe compound is more stable in the Cu2MnAl type structure compared to the Hg2CuTi type and more stable in the ferromagnetic (FM) state than in the paramagnetic (PM) state. The calculated cohesive energies confirm this result. The structural, electronic, magnetism, and elastics properties, were calculated and analyzed in the Cu2MnAl type in the ferromagnetic ground state. The calculated lattice constant is in good agreement with the available structural data. The band structure and the calculated densities of states (DOS) of this alloy show a metallic behavior. This result was demonstrated by three approaches (GGA, GGA + U, and TB-mBJ). Near the Fermi level, the energy is mainly occupied by Pd-4d and Cr-3d electrons. The calculated total magnetic moment of 3.62 µB is not in agreement with the value of 6 µB of the Slater–Pauling rule. The calculated values of the elastic constants follow the criteria of mechanical stability. The mechanical results show a ductile character. Using the quasi-harmonic Debye model has been employed to study the pressure and temperature-dependent thermodynamic properties of Pd2CrGe.

Magnetic oscillation at remanence is a key technological route for the realization of bias-field-free passive microwave devices and magnonic waveguides that support magnon transport. Here, exchange biased NiFe/FeMn bilayers have been shown to offer excellent opportunities for a new class of bias-field-free magnonic/microwave medium. Magnetic hysteresis measurements reveal a dependence on the exchange bias effect as a function of FeMn layer thickness. Ferromagnetic resonance measurements reveal magnetic oscillations at remanence for various thicknesses of FeMn, which also determines the frequency of the mode oscillations. Angular field dependent results indicate uniaxial anisotropy present in the bilayers. The in-plane magnetic anisotropy field is found to be decreased with an increase in the FeMn thickness. Further investigation on the invariance of resonance field and linear increase of linewidth with frequency shows the negligible extrinsic contribution to the overall effective damping. Relatively large effective Gilbert damping values are obtained for the higher FeMn thickness and can be attributed to the exchange bias anisotropy. Observation of low inhomogeneous linewidth broadening indicates a good quality of magnetic layer and the interfaces in our systems. Our results offer a novel route for the bias-field-free magnetic medium that supports high-frequency oscillations along with its suitability for on-chip device integration.

CdS and Cr0.04Cd0.96-xNxS (x = 0, 2, 4, 6, and 8 at %) nanoparticles were synthesized through simple chemical co-precipitation method. The synthesized nanoparticles were analyzed using X-ray diffraction (XRD), Fourier transform infrared spectroscopy (FTIR), and scanning electron microscopy (SEM) with energy dispersive X-ray spectroscopy (EDAX), UV–vis diffuse reflectance spectroscopy (DRS), and vibrating sample magnetometer (VSM). XRD studies confirmed the cubic structure of nanoparticles with a crystallite size of around 1–2 nm. Incorporation of Cr and N elements into the host CdS matrix is confirmed through EDAX analysis. UV–vis DRS spectra of the nanoparticles revealed an enhancement in energy band gap values, and a room temperature ferromagnetism is observed in Cr0.04Cd0.96-xNxS (x = 0, 2, 4, 6, and 8 at %) nanoparticles which is favorable for spintronic applications.

Y2FeAlO6 and YReFeAlO6 (Re = Nd, Sm, Gd, Dy) were successfully prepared by the solid-state reaction method. The crystal symmetry and stability are slightly improved under rare-earth substitution. The P-E ferroelectric hysteresis loops show that the YReFeAlO6 (Re = Nd, Sm, Dy, Gd) samples have weak room temperature ferroelectric properties with small remnant polarization (Pr = 0.0037–0.0168μC/cm2), which are slightly weaker than that of Y2FeAlO6 (Pr = 0.0367μC/cm2). The M-H hysteresis loops show that the magnetic properties of YReFeAlO6 (Re = Nd, Sm, Dy, Gd) are dominated by antiferromagnetic interaction, accompanied by weak ferromagnetism. The value of magneto-capacitance for YReFeAlO6 (Re = Nd, Sm, Dy, Gd) is higher than that of Y2FeAlO6, which indicates that the magneto-electric coupling enhances probably due to the decrease in the number of oxygen vacancies and the increase of the Fe3+ content under rare-earth substitution.

The resistive transition width of a recently discovered room temperature near-ambient-pressure hydride superconductor [1] changes by more than three orders of magnitude between different samples, with the transition temperature nearly unchanged. For the narrowest transitions, the transition width relative to \(T_c\) is only \(0.014 \%\). The voltage-current characteristics indicate vanishing critical current, and the normal state resistance is unusually small. These anomalous behaviors and other issues indicate that this system is not a superconductor. Implications for other hydrides are discussed.

Effect of simultaneous Sm and Mn substitutions around half-doping level on the structural, magnetic and low temperature electronic behaviour of LaFeO3 nanoparticle is extensively studied. The SXRD and FESEM data shows a single-phase nanoparticle of size 33 nm. A drastic magnetic phase change with a low temperature non-ergodic phase is seen compared to the parent LaFeO3 (G-type antiferromagnetic) and this typical behaviour stems from the facts that, simultaneous presence of Sm and Mn alters the Fe crystal environment as well as its multiplicity which leads to improved exchange interactions among different ions. The doped nanoparticle shows a colossal dielectric response. Impedance, modulus spectra and ac conductivity analysis are used to find the conduction process involved in the system and it is related to the hopping conduction through grain and grain boundary resistances. The possibility of the polaronic part may arise from the interactions among mixed-valence state of Fe (Fe3+/Fe2+), Mn (Mn3+/Mn2+) and from the oxygen vacancies. Moreover, the ac-electrical conductivity is analysed using Jonscher’s double-power law and Jump relaxation model.

Solenoid is the most preferred geometry for MJ class–based HTS-based SMES; however, current carrying capacity is limited by the radial component of magnetic field. Optimization of dimensions is required for reducing the refrigeration cost, cost of 2 G HTS tape, structural support, and cryostat dimensions. A new optimized shape, which looks like a solenoid from the outside but has a different inner radius for each double pancake (DP) coil, is obtained using teaching learning-based optimization (TLBO) for minimum length and 1 MJ stored energy. The structural integrity and the operating current of SMES coil degrade due to high Lorentz force; therefore, stress is also included in optimization process as a constraint. COMSOL along with MATLAB is used for shape optimization. The operating current is increased by reducing the perpendicular component in these novel shapes thereby, reducing the total HTS tape length. These shapes are compared with the optimized perfect solenoid in terms of HTS tape length, stress, and inductance.

Nanoparticles of formula Co1-xZnxFe2O4 (x = 0.0, 0.3, and 0.5) were prepared successfully using a citrate-auto-combustion method. This work studies the substitution effect of the Zn2+ ion on the physical, chemical, and structural properties of CoFe2O4. The structure of the prepared samples was determined via X-ray diffraction (XRD) and Fourier transformed infrared spectrometer (FTIR). X-ray diffraction of the investigated samples ensures that all the prepared samples crystallite into single structure. There is a variation of crystallite size with change in Zn concentration as it is observed that the crystallite size increased from 16.01 to 30.56 nm by increasing Zn concentration. The Fourier transform infrared spectra (FTIR) in range (390:4000) Cm−1 were used for studying the elastic properties of the prepared spinel ferrites. It is observed that, by increasing Zn concentration, all elastic moduli increased. The morphological and surface study of the calcined samples was investigated by scanning electron microscopy (SEM) and Gwyddion 2.45 software respectively. The roughness average (Ra) was 35.20 nm at x = 0 and increased to 46.6 nm at x = 0.5. At the room temperature, magnetic behavior of the all studied samples was studied. It is observed that the maximum saturation magnetization was 67.611emu/gm and it was related to Co0.7Zn0.3Fe2O4 while the highest value of exchange bias (HEB) was 2.15 Oe for Co0.5Zn0.5Fe2O4. The antibacterial activity of CoFe2O4, Co0.7Zn0.3Fe2O4, and Co0.5Zn0.5Fe2O4 was successfully tested against Escherichia coli and Staphylococcus aureus bacteria. The highest inhibition zone of Co1-xZnxFe2O4 values was 8 and 7.5 mm for E. coli and S. aureus, respectively, and these values were observed for x = 0.5. Generally, these results exhibit a high possible of ferrites for using in antibacterial applications.

The structural, half-metallic, and elastic characteristics of XZrAs (X = Cr, Mn, and V) half-Heusler compounds were theoretically calculated using the WIEN2k code. For the term of the potential exchange and correlation (XC), we calculated structural, electronic, and magnetic properties using the generalized gradient approximation (GGA). The type 1 arrangement in ferromagnetic (FM) phases is more energetically stable than other type arrangements in all compounds. The spin-up electrons of both XZrAs (X = Cr, Mn) half-Heusler compounds in the type III structure are semiconducting with energy gaps, whereas the spin-dn electrons are metallic. Research has also been done on the VZrAs compound, which exhibits metallic characteristics in both type I and type III structures. XZrAs (X = Cr, Mn, and V) half-Heusler compounds are elastically stable and ductile, according to calculated Cij elastic constants. Finally, at equilibrium lattice constants a = 6.1196 A° for MnZrAs and 6.142 A° for CrZrAs, real half-metal ferromagnetic materials (HMF) were produced from XZrAs (X = Cr, Mn) half-Heusler compounds within 3 µB and 2µB, respectively.

The ordered multiphase composition is a way to obtain materials with necessary magnetic and electrical transport properties. The ternary phases of La2Cu3Al8 and Ce2Cu3Al8 are prepared by arc-melting high purity starting elements on a copper hearth under argon atmosphere. The elemental analysis (EDX) shows sample composition as 2:3:8 mean ratio for both La and Ce compositions; however, X-ray powder diffraction reveals a composite of two ternary phases and some unreacted aluminum. Magnetic and electrical properties were investigated as a function of temperature and magnetic field on a commercial instrument. The thermodynamics of sample formation is very critical for the phase formation of R-Cu-Al compounds as almost identical mixed phases have been observed from Rietveld analysis for both La and Ce compounds. In addition to these observations regarding structure, it is interesting to observe weak antiferromagnetism and magnetic relaxation in the cerium compound exhibiting highly frustrated magnetic ground state. Both the samples have been found to be metallic till the lowest temperature of measurement.